![molecular formula C23H37N3O2 B5267133 N-(2-methoxyethyl)-N-methyl-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide](/img/structure/B5267133.png)
N-(2-methoxyethyl)-N-methyl-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxyethyl)-N-methyl-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide, also known as MMBC, is a synthetic cannabinoid that has gained attention in recent years due to its potential as a research tool in the field of neuroscience. MMBC is a member of the piperidine family, which is known for its psychoactive properties.
Mechanism of Action
N-(2-methoxyethyl)-N-methyl-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide acts as a cannabinoid receptor agonist, meaning that it binds to and activates the cannabinoid receptors in the brain. The two main types of cannabinoid receptors are CB1 and CB2. CB1 receptors are primarily found in the brain and are involved in the regulation of mood, appetite, and pain. CB2 receptors are primarily found in the immune system and are involved in the regulation of inflammation and immune response. This compound has been shown to have a higher affinity for CB1 receptors than CB2 receptors.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal studies, this compound has been shown to produce hypothermia, catalepsy, and antinociception, which is a reduction in pain sensitivity. This compound has also been shown to increase dopamine release in the brain, which is associated with reward and motivation.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methoxyethyl)-N-methyl-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its high potency and selectivity for the CB1 receptor. This allows researchers to study the specific effects of CB1 receptor activation without interference from other receptors. However, a limitation of using this compound is its potential for abuse and dependence. This compound is a psychoactive substance, and its effects on the brain and behavior are not fully understood.
Future Directions
There are several future directions for research on N-(2-methoxyethyl)-N-methyl-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide. One area of interest is the role of the endocannabinoid system in addiction and substance abuse. This compound could be used as a tool to study the effects of CB1 receptor activation on addiction-related behaviors. Another area of interest is the development of novel cannabinoid receptor agonists with improved selectivity and safety profiles. This compound could serve as a starting point for the development of new compounds with therapeutic potential. Finally, this compound could be used to study the role of the endocannabinoid system in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Synthesis Methods
The synthesis of N-(2-methoxyethyl)-N-methyl-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide involves the reaction of 1,4'-bipiperidine-3-carboxylic acid with N-methyl-N-(2-methoxyethyl)amine and 2-phenylethyl bromide. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The resulting product is a white crystalline powder that is soluble in organic solvents.
Scientific Research Applications
N-(2-methoxyethyl)-N-methyl-1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been used as a research tool in the field of neuroscience to study the endocannabinoid system. The endocannabinoid system is a complex signaling system in the body that regulates various physiological processes, such as pain, appetite, and mood. This compound has been shown to bind to the cannabinoid receptors in the brain, which are part of the endocannabinoid system. This binding can lead to changes in neurotransmitter release and neuronal activity, which can be studied using electrophysiological techniques.
Properties
IUPAC Name |
N-(2-methoxyethyl)-N-methyl-1-[1-(2-phenylethyl)piperidin-4-yl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H37N3O2/c1-24(17-18-28-2)23(27)21-9-6-13-26(19-21)22-11-15-25(16-12-22)14-10-20-7-4-3-5-8-20/h3-5,7-8,21-22H,6,9-19H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVYMXKDMGKDSBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCOC)C(=O)C1CCCN(C1)C2CCN(CC2)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H37N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.